Cas no 172649-58-0 (4-4-(chloromethyl)-1,3-thiazol-2-ylmorpholine)

4-4-(Chloromethyl)-1,3-thiazol-2-ylmorpholine is a heterocyclic compound featuring a thiazole core functionalized with a chloromethyl group and a morpholine moiety. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The chloromethyl group offers reactivity for further derivatization, enabling the introduction of diverse functional groups. The morpholine ring enhances solubility and stability, making it suitable for use in polar reaction media. Its well-defined molecular architecture ensures consistent performance in nucleophilic substitution and cross-coupling reactions. This compound is valued for its potential in constructing biologically active molecules, including kinase inhibitors and antimicrobial agents, due to its balanced reactivity and modular design.

4-4-(chloromethyl)-1,3-thiazol-2-ylmorpholine structure

172649-58-0 structure

Product Name:4-4-(chloromethyl)-1,3-thiazol-2-ylmorpholine

CAS No:172649-58-0

MF:C₈H₁₁ClN₂OS

MW:218.703739404678

CID:1355344

PubChem ID:15290886

Update Time:2025-06-07

4-4-(chloromethyl)-1,3-thiazol-2-ylmorpholine Chemical and Physical Properties

Names and Identifiers

- Morpholine, 4-[4-(chloromethyl)-2-thiazolyl]-
- 4-4-(chloromethyl)-1,3-thiazol-2-ylmorpholine
- 4-[4-(Chloromethyl)-2-thiazolyl]morpholine
- STL301745
- 4-(4-chloromethyl-1,3-thiazol-2-yl)morpholine
- 4-(4-(chloromethyl)thiazol-2-yl)morpholine
- AKOS005198670
- DB-195274
- SCHEMBL1436135
- YDYSHKODLGBPQN-UHFFFAOYSA-N
- EN300-1264494
- 172649-58-0
- 4-(4-(chloromethyl)-1,3-thiazol-2-yl]-morpholine
- 4-(4-(chloromethyl)-1,3-thiazol-2-yl]morpholine
- 4-[4-(chloromethyl)-1,3-thiazol-2-yl]morpholine
- 4-(4-(chloromethyl)-1,3-thiazol-2-yl)morpholine
- Inchi： 1S/C8H11ClN2OS/c9-5-7-6-13-8(10-7)11-1-3-12-4-2-11/h6H,1-5H2
- InChI Key： YDYSHKODLGBPQN-UHFFFAOYSA-N
- SMILES： ClCC1=CSC(=N1)N1CCOCC1

Computed Properties

Exact Mass: 218.02823
Monoisotopic Mass: 218.0280618g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 53.6Å²

Experimental Properties

PSA: 25.36

4-4-(chloromethyl)-1,3-thiazol-2-ylmorpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1264494-0.05g	4-[4-(chloromethyl)-1,3-thiazol-2-yl]morpholine	172649-58-0	0.05g	$732.0	2023-05-24
Enamine	EN300-1264494-0.1g	4-[4-(chloromethyl)-1,3-thiazol-2-yl]morpholine	172649-58-0	0.1g	$767.0	2023-05-24
Enamine	EN300-1264494-0.25g	4-[4-(chloromethyl)-1,3-thiazol-2-yl]morpholine	172649-58-0	0.25g	$801.0	2023-05-24
Enamine	EN300-1264494-0.5g	4-[4-(chloromethyl)-1,3-thiazol-2-yl]morpholine	172649-58-0	0.5g	$836.0	2023-05-24
Enamine	EN300-1264494-1.0g	4-[4-(chloromethyl)-1,3-thiazol-2-yl]morpholine	172649-58-0	1g	$871.0	2023-05-24
Enamine	EN300-1264494-2.5g	4-[4-(chloromethyl)-1,3-thiazol-2-yl]morpholine	172649-58-0	2.5g	$1707.0	2023-05-24
Enamine	EN300-1264494-5.0g	4-[4-(chloromethyl)-1,3-thiazol-2-yl]morpholine	172649-58-0	5g	$2525.0	2023-05-24
Enamine	EN300-1264494-10.0g	4-[4-(chloromethyl)-1,3-thiazol-2-yl]morpholine	172649-58-0	10g	$3746.0	2023-05-24
Enamine	EN300-1264494-50mg	4-[4-(chloromethyl)-1,3-thiazol-2-yl]morpholine	172649-58-0	50mg	$732.0	2023-10-02
Enamine	EN300-1264494-100mg	4-[4-(chloromethyl)-1,3-thiazol-2-yl]morpholine	172649-58-0	100mg	$767.0	2023-10-02